Cas no 25617-07-6 (Phosphonic acid,methyl-, monoisopropyl ester, titanium(3+) salt (8CI))

• Product Name: Phosphonic acid,methyl-, monoisopropyl ester, titanium(3+) salt (8CI)
• CAS No: 25617-07-6
• MF: C₄H₁₁O₃PTi
• MW: 185.969103097916
• CID: 289105
• PubChem ID: 54600574
• Update Time: 2025-04-19

Phosphonic acid,methyl-, monoisopropyl ester, titanium(3+) salt (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,methyl-, monoisopropyl ester, titanium(3+) salt (8CI)
• NSC 289384
• methyl(propan-2-yloxy)phosphinic acid,titanium
• DTXSID70712981
• NSC289384
• Propan-2-yl hydrogen methylphosphonate--titanium (1/1)
• 25617-07-6
• NSC-289384

• Inchi： 1S/C4H11O3P.Ti/c1-4(2)7-8(3,5)6;/h4H,1-3H3,(H,5,6);
• InChI Key： MJJGUIUWNUBDTD-UHFFFAOYSA-N
• SMILES： [Ti].P(C)(=O)(O)OC(C)C

Computed Properties

• Exact Mass: 185.993
• Monoisotopic Mass: 185.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 56.34000
• LogP: 1.22660